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Compound of Interest

Compound Name: MI-3454

Cat. No.: B2794154 Get Quote

Essential Safety and Handling Guide for MI-3454
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling MI-3454, a potent and selective menin-MLL1 interaction inhibitor.

The following guidelines are intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and minimize exposure risks.

Physicochemical and Safety Data
A summary of the key quantitative data for MI-3454 is presented below for easy reference.

Property Value

Molecular Formula C₃₂H₃₅F₃N₈OS

Molecular Weight 636.74 g/mol

Appearance Solid powder

Solubility in DMSO 31.25 mg/mL (49.08 mM) (Requires ultrasonic)

Storage (Solid) -20°C for long term (months to years)

0-4°C for short term (days to weeks)

Storage (In Solvent) -80°C for up to 2 years

-20°C for up to 1 year
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Note: Data sourced from multiple suppliers; slight variations may exist.

Hazard Identification and Personal Protective
Equipment (PPE)
MI-3454 is a potent bioactive compound. While specific toxicity data is limited, it should be

handled with care, assuming it is hazardous. The primary routes of exposure are inhalation,

ingestion, and skin/eye contact.

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral Warning
H302: Harmful if

swallowed.

Skin

Corrosion/Irritation
Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Irritation
Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity - Single

Exposure

Warning
H335: May cause

respiratory irritation.

Recommended Personal Protective Equipment (PPE)
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Area Recommended PPE

Eye/Face
Chemical safety goggles or face shield (EN166

compliant).

Skin
Chemical-resistant gloves (e.g., nitrile rubber,

minimum 0.11mm thickness). Lab coat.

Respiratory

Use a properly fitted, air-purifying or air-fed

respirator complying with an approved standard

if a risk assessment indicates this is necessary.

Respirator selection must be based on known or

anticipated exposure levels, the hazards of the

product and the safe working limits of the

selected respirator.

Body Appropriate protective clothing.

Experimental Protocols: Handling and Disposal
Strict adherence to the following procedures is mandatory to ensure personnel safety and

prevent contamination.

Handling Procedures:

Preparation:

Work in a designated and well-ventilated area, preferably a chemical fume hood.

Ensure all required PPE is correctly worn before handling the compound.

Have an emergency eyewash station and safety shower readily accessible.

Weighing and Solution Preparation:

Handle the solid powder in a fume hood to avoid inhalation of dust.

Use anti-static techniques when weighing.
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For dissolving, add the solvent to the vial containing MI-3454 slowly. If using DMSO,

sonication may be required to achieve full dissolution.[1]

Use in Experiments:

Conduct all experimental procedures involving MI-3454 within a certified chemical fume

hood.

Avoid direct contact with the skin and eyes. If contact occurs, follow the first-aid measures

outlined below.

Spill Management:

In case of a small spill, absorb the material with an inert, non-combustible material (e.g.,

sand, earth, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

For large spills, evacuate the area and follow emergency procedures.

Storage of MI-3454:

Solid Form: Store in a tightly sealed container in a dry, dark place at 0-4°C for short-term

storage and -20°C for long-term storage.

In Solvent: Aliquot solutions into tightly sealed vials and store at -80°C for up to two years or

-20°C for up to one year.[2] Avoid repeated freeze-thaw cycles.

Disposal Plan:

All waste materials contaminated with MI-3454, including empty containers, used PPE, and

experimental waste, must be treated as hazardous chemical waste.

Dispose of waste in accordance with local, state, and federal regulations. Do not allow the

product to enter drains.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.
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First-Aid Measures
Exposure Route Procedure

Inhalation
Move the victim to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Visual Guides
The following diagrams illustrate the key workflows and relationships for the safe handling of

MI-3454.
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Experimental Workflow for Handling MI-3454

Preparation

Handling

Post-Experiment

Disposal

Receive & Log MI-3454

Wear Appropriate PPE

Prepare Fume Hood

Weigh Solid Compound

Prepare Stock Solution

Perform Experiment

Decontaminate Work Area

Segregate Waste

Store Waste Securely

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of MI-3454 from receipt to disposal.
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Logical Relationship of Safety Precautions for MI-3454

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)

Safe Handling of MI-3454

Chemical Fume Hood Eyewash & Safety Shower Standard Operating Procedures (SOPs) Personnel Training Safety Goggles Lab Coat Gloves Respirator (if needed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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